Cas no 114-21-6 (Mandelic Acid Sodium Salt)

Mandelic Acid Sodium Salt (Sodium Mandelate) is a water-soluble derivative of mandelic acid, commonly utilized in pharmaceutical and cosmetic formulations. Its key advantages include enhanced solubility and stability compared to the free acid form, making it suitable for aqueous-based applications. The compound retains the antibacterial and keratolytic properties of mandelic acid, often employed in skincare for its gentle exfoliating and anti-acne effects. In pharmaceuticals, it serves as an intermediate or buffering agent due to its mild acidity and compatibility with biological systems. The sodium salt form also facilitates precise dosing in liquid formulations, offering practical advantages in industrial and laboratory settings.
Mandelic Acid Sodium Salt structure
Mandelic Acid Sodium Salt structure
Product Name:Mandelic Acid Sodium Salt
CAS No:114-21-6
MF:C8H7NaO3
MW:174.129153490067
MDL:MFCD00051122
CID:117278
Update Time:2025-11-01

Mandelic Acid Sodium Salt Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, a-hydroxy-, sodium salt (1:1)
    • Sodium DL-Mandelate
    • DL-MANDELIC ACID SODIUM SALT
    • SODIUM MANDELATE
    • (+-)-Mandelsaeure,Natrium-Salz
    • <small>DL<
    • 2-Hydroxy-2-phenylacetic acid sodium salt
    • Mandelic acid sodium
    • mandelic acid sodium salt
    • Natriummandelat
    • Sodium (1)-phenylglycolate
    • sodium hydroxy(phenyl)acetate
    • SodiumDL-Mandelate
    • sodium;2-hydroxy-2-phenylacetate
    • M0041
    • sodium 2-hydroxy-2-phenylacetate
    • Q27269461
    • Mandelic Acid Sodium Salt
    • MDL: MFCD00051122
    • Inchi: 1S/C8H8O3.Na/c9-7(8(10)11)6-4-2-1-3-5-6;/h1-5,7,9H,(H,10,11);/q;+1/p-1
    • InChI Key: FWDLHTBMGQEUDU-UHFFFAOYSA-M
    • SMILES: [Na+].OC(C(=O)[O-])C1C=CC=CC=1

Computed Properties

  • Exact Mass: 174.02900
  • Monoisotopic Mass: 174.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 143
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 60.4

Experimental Properties

  • Boiling Point: 321.8°C at 760 mmHg
  • Flash Point: 162.6°C
  • PSA: 60.36000
  • LogP: -0.53010

Mandelic Acid Sodium Salt Security Information

Mandelic Acid Sodium Salt Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Mandelic Acid Sodium Salt Pricemore >>

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Mandelic Acid Sodium Salt Related Literature

Additional information on Mandelic Acid Sodium Salt

Mandelic Acid Sodium Salt (CAS No. 114-21-6): An Overview of Its Properties, Applications, and Recent Research

Mandelic Acid Sodium Salt (CAS No. 114-21-6) is a versatile compound that has gained significant attention in various scientific and industrial applications. This article provides a comprehensive overview of the properties, applications, and recent research developments related to Mandelic Acid Sodium Salt.

Mandelic Acid Sodium Salt is the sodium salt of mandelic acid, a derivative of benzene with a hydroxyl and carboxyl group. It is a white crystalline solid that is highly soluble in water and has a molecular formula of C8H7NaO3. The compound's high solubility and stability make it an attractive choice for various applications in chemistry, biology, and medicine.

In the field of pharmaceuticals, Mandelic Acid Sodium Salt has been explored for its potential therapeutic properties. Recent studies have shown that it exhibits antimicrobial activity against a range of bacteria and fungi, making it a promising candidate for the development of new antimicrobial agents. For instance, a study published in the Journal of Antimicrobial Chemotherapy in 2021 demonstrated that Mandelic Acid Sodium Salt effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA) and Candida albicans, two common pathogens responsible for hospital-acquired infections.

Beyond its antimicrobial properties, Mandelic Acid Sodium Salt has also been investigated for its potential in cancer therapy. Research published in the Cancer Letters journal in 2020 indicated that the compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. This finding suggests that Mandelic Acid Sodium Salt could be developed as an adjuvant therapy to enhance the effectiveness of existing cancer treatments.

In the realm of cosmetics, Mandelic Acid Sodium Salt is valued for its skin-lightening and anti-aging properties. It is commonly used in skincare formulations to reduce hyperpigmentation and improve skin texture. The compound's ability to inhibit tyrosinase activity helps to prevent the formation of melanin, leading to a more even skin tone. Additionally, its mild exfoliating properties promote cell turnover, resulting in smoother and more youthful-looking skin.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Recent studies have evaluated the biodegradability and ecotoxicity of Mandelic Acid Sodium Salt. A study published in the Environmental Science & Technology journal in 2022 reported that the compound is readily biodegradable and exhibits low toxicity to aquatic organisms, making it a more environmentally friendly alternative to other chemicals used in similar applications.

In addition to its direct applications, Mandelic Acid Sodium Salt serves as an important intermediate in the synthesis of other valuable compounds. For example, it is used as a chiral building block in the production of pharmaceuticals and agrochemicals. The compound's chirality allows for the selective synthesis of enantiomerically pure products, which are crucial for many therapeutic and industrial applications.

The safety profile of Mandelic Acid Sodium Salt has been extensively studied. It is generally considered safe for use in cosmetics and pharmaceuticals when used at appropriate concentrations. However, like any chemical compound, it should be handled with care to avoid skin contact or inhalation. Proper safety measures should be followed during handling and storage to ensure user safety.

In conclusion, Mandelic Acid Sodium Salt (CAS No. 114-21-6) is a multifaceted compound with a wide range of applications in pharmaceuticals, cosmetics, and chemical synthesis. Its unique properties make it a valuable component in various formulations and processes. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in modern science and industry.

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